Cas no 106860-97-3 (2,5-dimethyl-3-phenylpyrazine)
2,5-dimethyl-3-phenylpyrazine structure
Product Name:2,5-dimethyl-3-phenylpyrazine
CAS No:106860-97-3
MF:C12H12N2
MW:184.237082481384
CID:1181867
PubChem ID:13642920
Update Time:2025-04-20
2,5-dimethyl-3-phenylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-3-phenylpyrazine
- ACMC-20maos
- CTK0G3209
- 2,5-dimethyl-3-phenyl-pyrazine
- Pyrazine, 2,5-dimethyl-3-phenyl-
- SureCN6069364
- AGN-PC-00NI7D
- ACMC-20maos; CTK0G3209; 2,5-dimethyl-3-phenyl-pyrazine; Pyrazine, 2,5-dimethyl-3-phenyl-; SureCN6069364; AGN-PC-00NI7D;
- RAIHRDUPNPUYRS-UHFFFAOYSA-N
- 106860-97-3
- DTXSID50545719
- SCHEMBL6069364
-
- Inchi: 1S/C12H12N2/c1-9-8-13-10(2)12(14-9)11-6-4-3-5-7-11/h3-8H,1-2H3
- InChI Key: RAIHRDUPNPUYRS-UHFFFAOYSA-N
- SMILES: N1C(C)=CN=C(C)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 184.100048391g/mol
- Monoisotopic Mass: 184.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.8Ų
2,5-dimethyl-3-phenylpyrazine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
106860-97-3 (2,5-dimethyl-3-phenylpyrazine) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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